Cas no 2228589-96-4 (1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2228589-96-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5798115
• PubChem ID: 165966596
• Update Time: 2025-10-22

1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine
• 2228589-96-4
• 1-[1-(4-nitrophenyl)cyclopropyl]cyclopropan-1-amine
• EN300-1834162

• Inchi： 1S/C12H14N2O2/c13-12(7-8-12)11(5-6-11)9-1-3-10(4-2-9)14(15)16/h1-4H,5-8,13H2
• InChI Key： XSPOPBMPCCHGBG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1(CC1)C1(CC1)N)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2228589-96-4)

1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2228589-96-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and nitrophenyl moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The structure of 1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine is composed of a cyclopropyl ring attached to an amine group, with a 4-nitrophenyl substituent. The presence of the nitro group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. Recent studies have highlighted the importance of these structural features in modulating the compound's interactions with biological targets.

In terms of synthesis, 1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine can be prepared through a series of well-defined chemical reactions. One common approach involves the coupling of a cyclopropyl derivative with a nitrobenzene derivative, followed by reduction and functionalization steps to introduce the amine group. The synthetic route is highly versatile, allowing for the introduction of various substituents to fine-tune the compound's properties.

Biological Activity: Extensive research has been conducted to evaluate the biological activity of 1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine. Studies have shown that this compound exhibits potent antimicrobial properties, making it a potential candidate for the development of new antibiotics. Additionally, it has demonstrated anti-inflammatory effects, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.

One of the key areas of interest is the compound's neuroprotective activity. Recent findings suggest that 1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine can protect neurons from oxidative stress and neurotoxicity, which are common factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This property makes it a valuable lead compound for further drug development in this area.

Pharmacokinetics: Understanding the pharmacokinetic properties of 1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine is crucial for its potential therapeutic applications. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and has been found to cross the blood-brain barrier efficiently, which is essential for its neuroprotective effects.

Toxicity: Safety is a paramount concern in drug development. Preliminary toxicity studies have indicated that 1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine has low toxicity at therapeutic doses. However, further comprehensive toxicity assessments are necessary to ensure its safety for clinical use.

Clinical Trials: While 1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine is still in the early stages of development, preliminary clinical trials are underway to evaluate its efficacy and safety in human subjects. These trials are focused on assessing its potential as an antimicrobial agent and its neuroprotective properties.

Future Directions: The future prospects for 1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine are promising. Ongoing research aims to optimize its structure to enhance its therapeutic potential while minimizing side effects. Additionally, efforts are being made to develop novel formulations and delivery systems to improve its bioavailability and efficacy.

In conclusion, 1-1-(4-nitrophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2228589-96-4) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structure and biological activities make it an exciting candidate for further research and development in medicinal chemistry and pharmaceutical science.